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Compound of Interest

Compound Name: Phenyl acetylsalicylate

Cat. No.: B085901

This technical guide provides a comprehensive overview of Phenyl acetylsalicylate, also
known as acetylsalol, covering its chemical identifiers, physicochemical properties, and key
experimental protocols relevant to its synthesis and analysis. This document is intended for
researchers, scientists, and professionals in the field of drug development and materials
science.

Chemical Identifiers

Phenyl acetylsalicylate is a dual-ester derivative of salicylic acid, combining features of
aspirin and phenyl salicylate.[1] Its fundamental chemical identifiers are crucial for database
referencing and molecular modeling.

e SMILES (Simplified Molecular Input Line Entry System)
String:CC(=0)OC1=CC=CC=C1C(=0)0C2=CC=CC=C2[1][2]

 InChl (International Chemical Identifier) Key:PSBAIJVSCTZDDB-UHFFFAOY SA-N[1][2][3][4]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of Phenyl acetylsalicylate.
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Property Value Source(s)
Molecular Formula C15H1204 [1112][3]
Molecular Weight 256.25 g/mol [1][3]
Melting Point 96-97 °C [31[5]
Boiling Point 198 °C at 11 Torr [3]

Water Solubility 20 mg/L at 21 °C [2][5]

LogP 2.83110 [5]
Hydrogen Bond Donor Count 0 [2][5]
CH:);i:;gen Bond Acceptor 4 1]
Rotatable Bond Count 5 [2][5]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Phenyl acetylsalicylate are
outlined below.

1. Synthesis via Esterification

The primary method for synthesizing Phenyl acetylsalicylate is through the esterification of
salicylic acid with phenol.[1]

e Reaction: The reaction involves treating salicylic acid with phenol in the presence of an acid
catalyst. The catalyst protonates the carbonyl group of the salicylic acid, enhancing its
electrophilicity and facilitating the nucleophilic attack by phenol.[1]

o Ultrasonic-Assisted Synthesis: A modern approach to this synthesis utilizes ultrasonic
irradiation. The mechanism, known as acoustic cavitation, involves the formation and
collapse of microscopic bubbles. This process generates localized high temperatures and
pressures, which significantly accelerates the esterification reaction by enhancing mass
transfer and molecular collision frequency.[1]
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2. Hydrolytic Cleavage

The ester linkages in Phenyl acetylsalicylate are susceptible to hydrolysis, which can be
catalyzed by either acids or bases.[1]

e Procedure: The hydrolysis of Phenyl acetylsalicylate will yield salicylic acid and phenol.
This process can be monitored by techniques such as High-Performance Liquid
Chromatography (HPLC) to determine the rate of degradation and the formation of the
constituent products.[1]

3. Characterization by Vibrational Spectroscopy

Fourier Transform Infrared (FT-IR) spectroscopy is a key technique for identifying the functional
groups present in Phenyl acetylsalicylate.[1]

» Methodology: A sample of Phenyl acetylsalicylate is analyzed to obtain its infrared
absorption spectrum.

o Key Spectral Features: The spectrum is characterized by the distinct vibrations of its two
ester groups and two aromatic rings. A key identifying feature is the carbonyl (C=0)
stretching region, which will show two distinct peaks corresponding to the acetate group and
the phenyl ester linkage.[1]

Visualized Synthesis Pathway

The following diagram illustrates the esterification pathway for the synthesis of Phenyl
acetylsalicylate.
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Reactants Reaction Conditions
Salicylic Acid Phenol Acid Catalyst
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Caption: Synthesis of Phenyl Acetylsalicylate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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